Cas no 1289040-12-5 (6-Fluoro-5-isopropoxynicotinaldehyde)

• Product Name: 6-Fluoro-5-isopropoxynicotinaldehyde
• CAS No: 1289040-12-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• MDL: MFCD23713097
• CID: 4586351
• Update Time: 2025-10-22

6-Fluoro-5-isopropoxynicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-5-isopropoxynicotinaldehyde
• 3-Pyridinecarboxaldehyde, 6-fluoro-5-(1-methylethoxy)-

• MDL： MFCD23713097
• Inchi： 1S/C9H10FNO2/c1-6(2)13-8-3-7(5-12)4-11-9(8)10/h3-6H,1-2H3
• InChI Key： ODMQOUGQMITDQH-UHFFFAOYSA-N
• SMILES： C1=NC(F)=C(OC(C)C)C=C1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 6-Fluoro-5-isopropoxynicotinaldehyde

Introduction to 6-Fluoro-5-isopropoxynicotinaldehyde (CAS No. 1289040-12-5)

6-Fluoro-5-isopropoxynicotinaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1289040-12-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of nicotinaldehyde derivatives, which are known for their diverse biological activities and potential applications in drug development. The presence of both a fluoro substituent and an isopropoxy group on the nicotinaldehyde backbone imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The fluoro group, particularly at the 6-position of the nicotinamide ring, is a well-documented moiety that enhances metabolic stability and binding affinity in drug molecules. This modification is frequently employed in medicinal chemistry to improve pharmacokinetic profiles, such as prolonging half-life and increasing oral bioavailability. The isopropoxy group at the 5-position introduces steric hindrance, which can influence the compound's interaction with biological targets, potentially modulating its activity. Together, these substituents make 6-Fluoro-5-isopropoxynicotinaldehyde a promising candidate for further derivatization and exploration in therapeutic contexts.

In recent years, there has been growing interest in nicotinaldehyde derivatives due to their role as key intermediates in the synthesis of various pharmacologically active compounds. For instance, nicotinaldehyde-based molecules have been investigated for their potential in treating neurological disorders, inflammatory diseases, and infectious diseases. The structural features of 6-Fluoro-5-isopropoxynicotinaldehyde align well with these therapeutic areas, as the fluoro and isopropoxy groups can fine-tune the compound's pharmacological properties.

One of the most compelling aspects of 6-Fluoro-5-isopropoxynicotinaldehyde is its utility in constructing more complex molecular architectures. Researchers have leveraged this compound to synthesize novel heterocyclic scaffolds that exhibit improved biological activity compared to their parent structures. For example, recent studies have demonstrated that derivatives of this compound show promise in inhibiting certain enzymes implicated in cancer progression. The ability to modify the fluoro and isopropoxy positions allows for systematic exploration of structure-activity relationships (SAR), enabling the development of more potent and selective drug candidates.

The synthetic pathways involving 6-Fluoro-5-isopropoxynicotinaldehyde are also noteworthy. The compound can be readily incorporated into multi-step synthetic sequences through various chemical transformations, such as condensation reactions, nucleophilic substitutions, and metal-catalyzed cross-coupling reactions. These synthetic strategies have been employed to generate a library of derivatives for high-throughput screening (HTS) campaigns. The versatility of this intermediate makes it an indispensable tool for medicinal chemists seeking to discover new therapeutic agents.

Advances in computational chemistry have further enhanced the utility of 6-Fluoro-5-isopropoxynicotinaldehyde. Molecular modeling studies have been conducted to predict how different substituents affect the compound's binding affinity to biological targets. These predictions guide experimental efforts by identifying promising modifications before costly synthesis and testing are undertaken. Additionally, quantum mechanical calculations have provided insights into the electronic structure of this molecule, helping researchers rationalize its reactivity and potential applications.

The role of fluorinated compounds in modern drug discovery cannot be overstated. Fluorine atoms are frequently introduced into drug molecules due to their ability to modulate lipophilicity, metabolic stability, and receptor binding. In 6-Fluoro-5-isopropoxynicotinaldehyde, the fluorine atom contributes to these desirable properties while also serving as a handle for further functionalization. This dual functionality makes it an attractive building block for designing next-generation therapeutics.

Another important consideration is the environmental impact of using fluorinated compounds. While fluorine can enhance drug efficacy and duration of action, it also raises concerns about persistence and potential toxicity. However, advances in green chemistry have led to more sustainable methods for incorporating fluorine into organic molecules. Techniques such as catalytic fluorination and electrochemical fluorination offer greener alternatives to traditional methods like halogen exchange reactions.

The isopropoxy group in 6-Fluoro-5-isopropoxynicotinaldehyde also plays a critical role in determining its chemical behavior. Isopropyloxyl groups are known to increase lipophilicity while maintaining good solubility in both polar and non-polar environments. This property is particularly advantageous when designing drugs that need to traverse biological membranes or interact with lipid-based receptors. Additionally, the steric bulk provided by the isopropoxy group can prevent unwanted side reactions by shielding reactive sites on the molecule.

In conclusion,6-Fluoro-5-isopropoxynicotinaldehyde (CAS No. 1289040-12-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile synthetic applications. Its combination of a fluoro substituent and an isopropoxy group makes it an ideal candidate for developing novel therapeutics with improved pharmacokinetic profiles and biological activity. As research continues to uncover new applications for this compound, it will undoubtedly remain at the forefront of drug discovery efforts worldwide.